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Compound of Interest
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Cat. No.: B1200339

Fluroxene Flammability: A Technical Support
Resource

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides essential information regarding the historical anesthetic
agent Fluroxene (2,2,2-trifluoroethyl vinyl ether), with a specific focus on the challenges and
safety considerations related to its flammability. Fluroxene was introduced for clinical use in
1954 but was voluntarily withdrawn from the market in 1974 due to concerns about its potential
flammability and organ toxicity.[1][2] While no longer in clinical use, a thorough understanding
of its properties is valuable for researchers studying historical anesthetic agents or developing

new ones.
Frequently Asked Questions (FAQS)
Q1: What is Fluroxene and why was it discontinued?

Al: Fluroxene, brand name Fluoromar, is a volatile, inhalational anesthetic synthesized in
1951.[1][3] It was removed from the market in 1974 due to a combination of its potential for
flammability and growing evidence of possible organ toxicity.[1][2] It was largely replaced by
non-flammable halogenated anesthetics like halothane.[1][3]

Q2: How flammable is Fluroxene?
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A2: Fluroxene is a flammable liquid.[1] Historical sources indicate that it was considered
flammable only at higher concentrations.[3] However, specific quantitative data such as its flash
point, autoignition temperature, and lower/upper explosive limits in air and oxygen are not
readily available in contemporary safety literature. This is likely due to its withdrawal from the
market decades ago. For context, older anesthetics like diethyl ether and cyclopropane were
highly flammable and contributed to operating room fires.[4]

Q3: What are the primary risks associated with Fluroxene's flammability in a laboratory or
clinical setting?

A3: The primary risk is the potential for fire or explosion. The essential components for a fire,
often referred to as the "fire triad," are: a fuel source (Fluroxene vapor), an oxidizer (oxygen or
nitrous oxide), and an ignition source (e.g., electrocurgical units, lasers, sparks from electrical
equipment). An oxygen-enriched atmosphere, common in clinical settings, significantly
increases the risk and intensity of combustion.

Q4: What immediate actions should be taken in case of a Fluroxene vapor fire?

A4: In the event of a fire involving Fluroxene, the immediate priorities are to stop the flow of all
gases to the patient and the anesthetic circuit, remove any burning materials from the patient,
and extinguish the fire. Saline or water can be used to douse flames on or in the patient's
airway. After the immediate fire is controlled, the patient's airway must be re-established and
assessed for injury.

Troubleshooting Guide: Flammability Hazards

This guide provides a structured approach to mitigating the risks of Fluroxene flammability
during experimental use.
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Problem

Potential Cause(s)

Troubleshooting/Prevention
Steps

High concentration of
Fluroxene vapor detected in

the workspace.

- Leak in the vaporizer or
anesthetic circuit.- Inadequate
ventilation or scavenging

system.

- Immediately check all
connections in the anesthetic
delivery system for leaks.-
Ensure the workspace is well-
ventilated, preferably within a
fume hood with a functional
scavenging system.- Use a
calibrated anesthetic gas
monitor to regularly check for

ambient vapor concentrations.

Sparking or static discharge
observed near Fluroxene

handling area.

- Use of non-intrinsically safe
electrical equipment.- Buildup
of static electricity on

personnel or equipment.

- Use only electrical equipment
rated for flammable
atmospheres.- Implement anti-
static precautions, such as
grounding of equipment and
personnel, and maintaining

appropriate humidity levels.

Use of an open ignition source

in the presence of Fluroxene.

- Procedural necessity (e.g.,

cautery, laser).

- If an ignition source is
unavoidable, ensure the lowest
possible concentration of
Fluroxene is used.- Purge the
immediate area with air to
prevent the accumulation of an
oxygen-enriched atmosphere.-
Moisten all sponges and
gauzes with saline to reduce

their flammability.

Quantitative Flammability Data

Precise, officially documented flammability data for Fluroxene is scarce in modern databases.

The following table provides a comparative look at the flammability of other historical and

contemporary anesthetic agents to provide context.
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Flammability in Air

Flammability in

Anesthetic Agent o Oxygen (Lower- Notes
(Lower-Upper Limit) o
Upper Limit)
Considered flammable
Fluroxene Data not available Data not available at higher

concentrations.[3]

Diethyl Ether

1.9 - 36%

2-82%

Highly flammable and

explosive.

Cyclopropane

2.4 -10.4%

2.5 -60%

Highly flammable and

explosive.[5]

Halothane

Non-flammable

Non-flammable

One of the first non-
flammable
halogenated

anesthetics.

Isoflurane

Non-flammable

Non-flammable

Standard
contemporary non-

flammable anesthetic.

Sevoflurane

Non-flammable

Non-flammable

Standard
contemporary non-

flammable anesthetic.

Experimental Protocols
Protocol: Determination of Lower Flammability Limit
(LFL) of a Volatile Anesthetic

This is a generalized protocol based on standard methods for determining flammability limits.

Specific experimental parameters would need to be optimized for the agent in question.

Objective: To determine the minimum concentration of an anesthetic vapor in air that will

propagate a flame.

Materials:
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» Explosion-proof, sealed test chamber with a known volume.

» Source of the volatile anesthetic.

» Calibrated vaporizer or syringe pump for precise liquid injection.

 Air and/or oxygen source with flow meters.

« Ignition source (e.g., high-voltage spark generator with electrodes).

e Pressure and temperature sensors.

o Gas chromatograph or other analytical method to confirm vapor concentration.
Methodology:

o Chamber Preparation: The test chamber is evacuated to remove any residual gases.

e Vapor Introduction: A precise amount of the liquid anesthetic is introduced into the chamber,
where it vaporizes to create a known, low concentration in air.

e Mixing: The gas mixture is allowed to fully homogenize, often assisted by a non-sparking
internal fan.

« Ignition Attempt: The ignition source is activated.

o Observation: The chamber is monitored for evidence of flame propagation, typically defined
by a specific pressure rise or visual confirmation.

e Incremental Increase: If no ignition occurs, the chamber is purged, and the process is
repeated with a slightly higher concentration of the anesthetic vapor.

o LFL Determination: The lowest concentration at which flame propagation is observed is
recorded as the Lower Flammability Limit.

Visualizations
Logical Relationship: The Fire Triad in a Clinical Setting
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This diagram illustrates the three components necessary for a fire and how they relate to the
use of a flammable anesthetic like Fluroxene in a clinical or experimental setting.

Fuel Oxidizer Ignition Source
(Fluroxene Vapor) (Oxygen, Nitrous Oxide) (Cautery, Laser, Spark)

FIRE / EXPLOSION

Click to download full resolution via product page

Caption: The three components of the fire triad required for combustion.

Experimental Workflow: Flammability Limit
Determination

This diagram outlines the sequential steps involved in experimentally determining the
flammability limit of a substance.
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Caption: A simplified workflow for determining the Lower Flammability Limit.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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